Cas no 93764-27-3 (6-amino-5-(3-chlorophenyl)-1H-pyrimidin-2-one)
93764-27-3 structure
Product Name:6-amino-5-(3-chlorophenyl)-1H-pyrimidin-2-one
CAS No:93764-27-3
MF:C10H8ClN3O
MW:221.643020629883
CID:1000018
PubChem ID:309297
Update Time:2025-04-20
6-amino-5-(3-chlorophenyl)-1H-pyrimidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-amino-5-(3-chlorophenyl)-1H-pyrimidin-2-one
- NSC211562
- 93764-27-3
- AC1L7ER0
- NSC-211562
- SCHEMBL4563321
- DTXSID40309261
-
- Inchi: 1S/C10H8ClN3O/c11-7-3-1-2-6(4-7)8-5-13-10(15)14-9(8)12/h1-5H,(H3,12,13,14,15)
- InChI Key: PTROSUCFPVVLMH-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1C=NC(NC=1N)=O
Computed Properties
- Exact Mass: 221.036
- Monoisotopic Mass: 221.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- Density: 1.48
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.688
6-amino-5-(3-chlorophenyl)-1H-pyrimidin-2-one Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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